Cas no 2001559-19-7 (Unii-3ere9QW3XH)

Unii-3ere9QW3XH structure
Unii-3ere9QW3XH structure
Product Name:Unii-3ere9QW3XH
CAS No:2001559-19-7
MF:C18H12ClFN6O
MW:382.7789
CID:4735416
PubChem ID:122510453
Update Time:2025-07-13

Unii-3ere9QW3XH Chemical and Physical Properties

Names and Identifiers

    • 3ERE9QW3XH
    • BMS986260
    • 6-(4-(3-Chloro-4-fluorophenyl)-1-(2-hydroxyethyl)-1H-imidazol-5-yl)imidazo[1,2-b]pyridazine-3-carbonitrile
    • 6-[5-(3-chloro-4-fluorophenyl)-3-(2-hydroxyethyl)imidazol-4-yl]imidazo[1,2-b]pyridazine-3-carbonitrile
    • 6-[4-(3-chloro-4-fluorophenyl)-1-(2-hydroxyethyl)-1H-imidazol-5-yl]imidazo[1,2-b]pyridazine-3-carbonitrile
    • GTPL10662
    • BDBM282825
    • US9884868, Example 32''
    • AT27405
    • compound 10 [Velaparthi et a
    • Unii-3ere9QW3XH
    • BMS-986260
    • compound 10 [Velaparthi et al., 2020]
    • SCHEMBL18041543
    • CHEMBL4514379
    • 6-(4-(3-chloro-4-fluorophenyl)-1-(2-hydroxyethyl)-1H- imidazol-5-yl)imidazo[1,2-b]pyridazine-3-carbonitrile
    • 2001559-19-7
    • EX-A7758
    • CS-0160611
    • Example 32' [WO2016140884A1]
    • HY-W107024
    • TS-09875
    • BMS-986260?
    • AKOS040759507
    • Imidazo(1,2-b)pyridazine-3-carbonitrile, 6-(4-(3-chloro-4-fluorophenyl)-1-(2-hydroxyethyl)-1H-imidazol-5-yl)-
    • Inchi: 1S/C18H12ClFN6O/c19-13-7-11(1-2-14(13)20)17-18(25(5-6-27)10-23-17)15-3-4-16-22-9-12(8-21)26(16)24-15/h1-4,7,9-10,27H,5-6H2
    • InChI Key: VZZBCNXVZFAIQX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C([H])=C([H])C(=C1[H])C1=C(C2C([H])=C([H])C3=NC([H])=C(C#N)N3N=2)N(C([H])=N1)C([H])([H])C([H])([H])O[H])F

Computed Properties

  • Exact Mass: 382.0745149g/mol
  • Monoisotopic Mass: 382.0745149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 92

Unii-3ere9QW3XH Pricemore >>

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Additional information on Unii-3ere9QW3XH

Compound Introduction: CAS No. 2001559-19-7 and Product Name Unii-3ere9QW3XH

The compound with the CAS number 2001559-19-7 and the product name Unii-3ere9QW3XH represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound, characterized by its specific functional groups and stereochemistry, makes it a promising candidate for further investigation in medicinal chemistry.

Recent research has highlighted the importance of novel molecular architectures in the design of therapeutic agents. The compound CAS No. 2001559-19-7 exhibits a distinct chemical profile that distinguishes it from existing pharmaceuticals. This uniqueness is attributed to its complex arrangement of atoms and the presence of certain key functional groups that contribute to its biological activity. Studies have shown that such structural features can enhance binding affinity to biological targets, thereby improving the efficacy of potential drug candidates.

In the realm of drug discovery, the compound Unii-3ere9QW3XH has been explored for its potential role in modulating various biological pathways. Preliminary experiments suggest that it may exhibit properties relevant to inflammation, neurodegeneration, and metabolic disorders. These findings are particularly intriguing given the global burden of diseases associated with these conditions. The ability of this compound to interact with multiple targets underscores its versatility as a therapeutic agent.

The synthesis of CAS No. 2001559-19-7 involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. Advanced techniques in organic chemistry have been employed to construct its intricate framework. The process not only demonstrates the synthetic prowess but also opens up new avenues for developing related compounds with tailored properties. This approach aligns with the broader goal of creating more effective and personalized medicines.

One of the most compelling aspects of Unii-3ere9QW3XH is its potential for further optimization through structure-activity relationship (SAR) studies. By systematically modifying its molecular structure, researchers can fine-tune its biological activity to achieve desired therapeutic effects while minimizing side effects. Such modifications are crucial for advancing a compound from an early-stage candidate to a viable drug product.

The pharmacokinetic properties of this compound are also under investigation, as they play a critical role in determining its clinical efficacy and safety profile. Understanding how CAS No. 2001559-19-7 is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing dosing regimens and predicting potential drug-drug interactions. Advanced computational models and experimental techniques are being utilized to gain insights into these processes.

In conclusion, the compound identified by CAS No. 2001559-19-7 and marketed under the name Unii-3ere9QW3XH represents a promising area of research in pharmaceutical chemistry. Its unique structural features, potential biological activities, and synthetic accessibility make it a valuable asset in the quest for novel therapeutic agents. Continued investigation into this compound holds great promise for addressing unmet medical needs and improving patient outcomes.

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